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Compound Focus: Benproperine Phosphate

CAS No.: 19428-14-9

Cat. No.: S1526080

An improved synthetic method for preparing (R)-(+)- and (S)-(—)-benproperine phosphate is described in
the literature [1]. This method is noted for its mild reaction conditions, simple operation, easy product

separation, high yield, and suitability for commercial-scale manufacturing [1].

The synthesis starts from o-benzylphenol and (S)-(+)-epichlorohydrin. The key intermediate, (R)-1-(2-
benzylphenoxy)propan-2-ol, is prepared through an etherification and selective ring-opening reaction [1].

The subsequent steps diverge to produce each enantiomer specifically.

The workflow below illustrates the synthetic pathway for both enantiomers starting from the common

intermediate.
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Synthesis of Benproperine Phosphate Enantiomers

Common Intermediate:
(R)-1-(2-benzylphenoxy)propan-2-ol (2)

Reaction with
p-toluenesulfonate

(R)-1-(2-benzylphenoxy)propan-2-yl
4-methylbenzenesulfonate (3)

/\

Two consecutive SN2-type reactions:
(SNZ -type reaction with plperldlne 1. With LiBr
2. With piperidine

GS)—(—)—benproperine) [(R)—(+)—benproperine]

Form phosphate salt
(Recrystallization from ethanol)

N

Final Product: Final Product:
(S)-(-)-benproperine phosphate (R)-(+)-benproperine phosphate

Click to download full resolution via product page

Biological Activity of the Stereoisomers
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The two enantiomers of benproperine show significantly different biological profiles. While both are equally

effective as cough suppressants, recent research has identified that the S-enantiomer is a potent and

specific inhibitor of cancer cell migration and invasion by targeting the actin-related protein 2/3 complex

subunit 2 (ARPC2) [2].

The table below summarizes the key differential activities.

Activity

(S)-(-)-Benproperine

(R)-(+)-

Benproperine

Notes

Antitussive (Cough
Suppressant)

Inhibition of Cancer
Cell Migration &
Invasion

Binding to ARPC2

Target

In Vivo Metastasis
Inhibition

Effect on Normal
Cell Migration

Active [3]

Potently active
(IC~50~ ~1-2 uM) [2]

Direct and specific
binding (K~D~ ~1.12
HM) [2]

Active (significant
suppression in mouse
models) [2]

No effect (up to 10 uM)

(2]

Active [3]

Weak or inactive

[2]

Non-specific
binding [2]

Information not
available

No effect (up to
10 pM™) [2]

No significant difference in
effect observed [3].

S-Benp inhibits actin
polymerization and
lamellipodium formation [2].

Binding confirmed by SPR,
CETSA, and DARTS assays

2].

S-Benp inhibited primary tumor
growth and metastasis to liver,
spleen, and kidney [2].

Tested on MCF-10A mammary
gland epithelial cells [2].

Analytical and Characterization Methods

To support the synthesis and verification of the enantiomers, the following analytical techniques are

referenced in the literature:

e Characterization: The synthesized (S)-(-)- and (R)-(+)-benproperine phosphate enantiomers were

characterized by *H NMR and HRMS techniques [1].

e HPLC Analysis: A reversed-phase HPLC method for determining benproperine phosphate (likely

the racemate) used a C18 column with a mobile phase of methanol-water-glacial acetic acid-
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triethylamine (60:35:5:0.1, V/V) and UV detection at 270 nm [4].

¢ Chiral Differentiation by NMR: While not specifically applied to benproperine in these results, a
general method for differentiating chiral phosphorus enantiomers using 3P NMR with commercially
available amino acid derivatives (e.g., Fmoc-Trp(Boc)-OH) as chiral solvating agents is documented

[5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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